Cas no 2229440-69-9 (1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one)

• Product Name: 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one
• CAS No: 2229440-69-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5946309
• PubChem ID: 165980890
• Update Time: 2025-05-26

1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one
• EN300-1754078
• 2229440-69-9
• 1-(1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropyl)ethan-1-one

• Inchi： 1S/C14H19NO2/c1-10(16)14(6-7-14)12-4-5-13(17)11(8-12)9-15(2)3/h4-5,8,17H,6-7,9H2,1-3H3
• InChI Key： GFBJODCZDDYPGQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(=C(CN(C)C)C=2)O)CC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one

1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one (CAS No. 2229440-69-9): An Emerging Compound in Medicinal Chemistry

1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one (CAS No. 2229440-69-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules known as cyclopropyl ketones, which have shown promise in various biological activities.

The structure of 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one is characterized by a cyclopropyl ring attached to a ketone group, with a substituted phenyl ring containing a dimethylamino and hydroxyl group. The cyclopropyl ring, known for its high reactivity and strain, contributes to the compound's unique chemical properties. The presence of the dimethylamino and hydroxyl groups on the phenyl ring further enhances its biological activity by providing additional functional groups for interaction with biological targets.

Recent research has focused on the potential of 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits significant antioxidant properties, which are crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to the hydroxyl group on the phenyl ring, which can scavenge free radicals and protect cells from oxidative damage.

In addition to its antioxidant properties, 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one has also demonstrated anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one have also been investigated. Preliminary studies indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The cyclopropyl ring and the substituted phenyl group contribute to the compound's stability and solubility, which are important factors in drug design.

One of the key areas of interest in the development of 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one is its potential as an antiproliferative agent. In vitro studies have shown that the compound can inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the compound's potential as a lead molecule for the development of new anticancer drugs.

The synthesis of 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one has been optimized using modern synthetic methods, ensuring high yields and purity. The synthesis involves several steps, including the formation of the cyclopropyl ring, substitution on the phenyl ring, and final ketone formation. The use of advanced synthetic techniques has enabled researchers to produce large quantities of the compound for further testing and development.

Despite its promising properties, further research is needed to fully understand the mechanism of action and potential side effects of 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies will provide valuable insights into the compound's therapeutic potential and guide future clinical trials.

In conclusion, 1-(1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropyl)ethan-1-one (CAS No. 2229440-69-9) is a promising compound with a diverse range of biological activities. Its unique structure and functional groups make it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new applications and mechanisms of action, this compound may play a significant role in advancing therapeutic options for various diseases.